Cas no 847172-81-0 (Quinoline,1-[(3-amino-4-chloro-2-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro-)

Quinoline,1-[(3-amino-4-chloro-2-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro- structure
847172-81-0 structure
Product name:Quinoline,1-[(3-amino-4-chloro-2-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro-
CAS No:847172-81-0
MF:C16H17ClN2O2S
MW:336.836381673813
CID:1829899

Quinoline,1-[(3-amino-4-chloro-2-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,1-[(3-amino-4-chloro-2-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro-
    • Benzenamine, 6-chloro-3-[(3,4-dihydro-1(2H)-quinolinyl)sulfonyl]-2-methyl-
    • Inchi: 1S/C16H17ClN2O2S/c1-11-15(9-8-13(17)16(11)18)22(20,21)19-10-4-6-12-5-2-3-7-14(12)19/h2-3,5,7-9H,4,6,10,18H2,1H3
    • InChI Key: LGEYVWRCPZGHSE-UHFFFAOYSA-N
    • SMILES: C1(N)=C(Cl)C=CC(S(N2C3=C(C=CC=C3)CCC2)(=O)=O)=C1C

Experimental Properties

  • Density: 1.374±0.06 g/cm3(Predicted)
  • Boiling Point: 517.7±60.0 °C(Predicted)
  • pka: 0.78±0.10(Predicted)

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